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Compound of Interest

Compound Name: 4-(Hydroxymethyl)benzonitrile

Cat. No.: B1214540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
(Hydroxymethyl)benzonitrile (CAS No. 874-89-5). The following procedural guidance is

designed to ensure the safe handling, storage, and disposal of this compound, minimizing risks

and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment
4-(Hydroxymethyl)benzonitrile is classified as an acute toxicant (oral, dermal, inhalation), a

skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] Adherence to the

following personal protective equipment (PPE) guidelines is mandatory to prevent exposure.
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Exposure Route Required PPE Rationale & Specifications

Inhalation
NIOSH/MSHA approved

respirator

To be used in poorly ventilated

areas or when dust may be

generated. A dust mask (type

N95 or equivalent) is a

minimum requirement.[1][3]

Dermal (Skin)
Chemical-resistant gloves

(nitrile or neoprene)

To prevent skin contact.

Double gloving is

recommended for extended

handling.[3][4]

Chemical-resistant lab coat

A fully buttoned, long-sleeved

lab coat is required to protect

skin and personal clothing.[3]

[4]

Full coverage clothing and

closed-toe shoes
Ensure no skin is exposed.

Ocular (Eye) Chemical safety goggles

Must be worn to protect

against splashes and dust.[3]

[5]

Face shield

Recommended when there is

a significant risk of splashes.

[6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a certified chemical fume hood is operational.[4]

Cover the work surface within the fume hood with disposable absorbent liners.[4]

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvents) inside the

fume hood.[4]
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Don all required PPE as specified in the table above.

2. Weighing and Handling:

Perform all manipulations of the solid compound within the chemical fume hood to minimize

inhalation risk.[3][4]

Use dedicated and clearly labeled equipment.

Handle the container with care to avoid generating airborne dust.[4]

3. Dissolving the Compound:

Add solvent to the solid slowly to avoid splashing.

Ensure the vial is securely capped before mixing.

4. Post-Handling and Decontamination:

Wipe down all surfaces inside the fume hood with a suitable solvent (e.g., 70% ethanol)

followed by a detergent solution.[7]

Carefully decontaminate the exterior of all containers and equipment before removing them

from the fume hood.

Remove PPE in the correct order to avoid cross-contamination, disposing of contaminated

items as hazardous waste.[7]

Wash hands and any exposed skin thoroughly with soap and water after handling.[5][7]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-(Hydroxymethyl)benzonitrile and associated waste is critical to prevent

environmental contamination.[7]

1. Waste Segregation:
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Solid Waste: Collect unreacted 4-(Hydroxymethyl)benzonitrile and any materials heavily

contaminated with the solid (e.g., weigh boats, contaminated paper towels) in a designated,

sealed, and clearly labeled hazardous waste container.[7]

Liquid Waste: Collect solutions containing 4-(Hydroxymethyl)benzonitrile in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste

streams.[7]

Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated

PPE in a designated hazardous waste container.[7]

2. Container Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4-(Hydroxymethyl)benzonitrile".[7]

Include the approximate concentration and quantity of the waste.[7]

3. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area.[7]

Ensure containers are kept closed except when adding waste.[7]

4. Final Disposal:

Dispose of contents and container to an approved waste disposal plant.[5][8] This may

involve dissolving the material in a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Workflow for Safe Handling of 4-
(Hydroxymethyl)benzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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